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Compound of Interest

Compound Name: Mesoridazine

Cat. No.: B118732 Get Quote

Note: Mesoridazine was withdrawn from the U.S. market for clinical use in 2004 due to severe

cardiac side effects.[1] It is now intended for laboratory research purposes only and is not safe

for personal consumption.[2] The following guidelines are for handling Mesoridazine in a

controlled research environment.

Mesoridazine is a phenothiazine derivative and an active metabolite of thioridazine.[3][4]

Safety data for the closely related compound thioridazine hydrochloride indicates it is harmful if

swallowed (Acute toxicity, Oral, Category 4), causes skin and eye irritation, and may cause

respiratory irritation.[5] The toxicological properties of Mesoridazine itself have not been

thoroughly investigated. Therefore, cautious handling is imperative.

Personal Protective Equipment (PPE)
Due to the lack of specific PPE guidelines for Mesoridazine, standard precautions for handling

hazardous chemicals should be strictly followed. The level of PPE should be determined by a

risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact. The

liquid concentrate is a known

skin irritant.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against splashes

and aerosols. Mesoridazine is

classified as an eye irritant.[5]

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of dust or

aerosols, which may cause

respiratory irritation.[5]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Avoid breathing dust, fumes, or vapors.[5]

Do not eat, drink, or smoke when using this product.

Wash hands and skin thoroughly after handling.

The liquid concentrate can irritate the skin; if it is spilled on the skin, it should be washed off

immediately with soap and water.[6]

Avoid unnecessary or prolonged exposure to sunlight, as Mesoridazine may cause

photosensitivity.[6]

Storage: Proper storage conditions are essential for maintaining the stability of Mesoridazine.
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Formulation Storage Temperature Additional Requirements

Oral Solution Below 25°C (77°F) Protect from light.[6]

Intramuscular 25°C (77°F) N/A

Tablet 25°C (77°F) N/A

Research Grade Solid -20°C
Keep in the container it came

in, tightly closed.[6]

Emergency Procedures
A clear, rehearsed emergency plan is crucial for managing accidental exposures or spills.

Skin Contact:

Immediately remove any contaminated clothing.[7]

Wash the affected area thoroughly with soap and water.[6]

Seek medical attention if irritation persists.

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

Ingestion:

If swallowed, call a poison control center or doctor immediately for treatment advice.

Rinse mouth with water.

Do not induce vomiting unless instructed to do so by medical personnel.

Inhalation:
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Move the individual to fresh air.[8]

Seek medical attention if breathing becomes difficult.

Chemical Spill Response: The response to a chemical spill should be swift and systematic to

contain the hazard and prevent exposure. All personnel should be familiar with the location of

spill kits and emergency equipment.[7]
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SPILL DETECTED

Alert personnel in the area
and evacuate if necessary

Assess the Hazard
(e.g., size, location, substance)

Is the spill major or
involves a highly toxic substance?

YES: Evacuate and call
Emergency Services (911)

 Yes 

NO: Proceed with cleanup
if trained and safe to do so

 No 

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the spill using
absorbent materials

Collect spill debris into a
sealed, labeled hazardous waste container

Decontaminate the spill area
with soap and water

Dispose of waste according to
institutional guidelines

Report the incident to the
Laboratory Supervisor/EH&S

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Disposal Plan
Dispose of Mesoridazine and any contaminated materials as hazardous waste. Follow all

local, state, and federal regulations. A general procedure for the disposal of unused

pharmaceutical products is as follows:

Do Not Flush: Do not dispose of Mesoridazine down the drain or toilet unless specifically

instructed.

Consolidation for Disposal:

Mix the Mesoridazine (do not crush tablets or capsules) with an unappealing substance

such as dirt, cat litter, or used coffee grounds.

Place the mixture in a sealed container, such as a plastic bag or a sealable container, to

prevent leakage.

Final Disposal:

Dispose of the sealed container in the laboratory's hazardous chemical waste stream.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name.

Remove or obscure all personal information from empty prescription bottles or packaging

before recycling or discarding them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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